Gossypol

• CAS No.: 303-45-7
• Product Name: Gossypol
• Molecular Formula: C30H30O8
• Molecular Weight: 518.6 g/mol
• IUPAC Name: 7-(8-formyl-1,6,7-trihydroxy-3-methyl-5-propan-2-ylnaphthalen-2-yl)-2,3,8-trihydroxy-6-methyl-4-propan-2-ylnaphthalene-1-carbaldehyde
• Standard InChI: InChI=1S/C30H30O8/c1-11(2)19-15-7-13(5)21(27(35)23(15)17(9-31)25(33)29(19)37)22-14(6)8-16-20(12(3)4)30(38)26(34)18(10-32)24(16)28(22)36/h7-12,33-38H,1-6H3
• Standard InChIKey: QBKSWRVVCFFDOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C(C(=C2C(C)C)O)O)C=O)C(=C1C3=C(C4=C(C=C3C)C(=C(C(=C4C=O)O)O)C(C)C)O)O
• Colorform: Yellow, crystalline pigment; Exists in 3 tautomeric forms. Yellow crystals from ethe
• Melting Point: 184 °C (from ether); 199 °C (from chloroform); 214 °C (from ligroin); 178-183°C
• Physical Description: Solid
• Description: Gossypol is an orally-active polyphenolic aldehyde with potential antineoplastic activity. Derived primarily from unrefined cottonseed oil, gossypol induces cell cycle arrest at the G0/G1 phase, thereby inhibiting DNA replication and inducing apoptosis. This agent also inhibits cell-signaling enzymes, resulting in inhibition of cell growth, and may act as a male contraceptive.; Gossypol, also known as (+-)-gossypol or pogosin, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Thus, gossypol is considered to be an isoprenoid lipid molecule. Gossypol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, gossypol is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, gossypol can be found in cottonseed, okra, soy bean, and sunflower. This makes gossypol a potential biomarker for the consumption of these food products. Gossypol is a potentially toxic compound.; Gossypol has been used in trials studying the treatment of Non-small Cell Lung Cancer.
• Solubility: Very soluble in methanol, ethanol, cold dioxane, diethylene glucol, ether, ethyl acetate, acetone, carbon tetrachloride, pyridine, chloroform, DMF, lipds. Freely soluble (with slow desomposition) in dilute aqueous solutions of ammonia and sodium carbonate. Slightly soluble in glycerol, cyclohexane. Insoluble in water.; Insoluble in water; soluble in alcohol; In water, 1.76X10-4 mg/L at 25 °C (est)
• Synonyms: Dipotassium Salt, Gossypol; Gossypol; Gossypol Dipotassium Salt; Gossypol Sodium Salt; Gossypol, (+)-Isomer; Gossypol, (+-)-Isomer; Gossypol, (-)-Isomer; Sodium Salt, Gossypol
• Vapor Pressure: 7.06X10-21 mm Hg at 25 °C (est)
• PubChem Compound: 3503
• Last Modified: Nov 11 2021